Cas no 93892-56-9 (Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate)
93892-56-9 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
CAS No:93892-56-9
MF:C15H24O2
MW:236.349864959717
CID:809420
PubChem ID:44147044
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Chemical and Physical Properties
Names and Identifiers
-
- [2-methyl-1-(2-methyl-3-bicyclo[2.2.1]hept-5-enyl)butyl] acetate
- 2-methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)butyl acetate
- Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
- 2-Methyl-1-(3-methylbicyclo(2.2.1)hept-5-en-2-yl)butyl acetate
- NS00062555
- EINECS 299-541-5
- 93892-56-9
- DTXSID10917337
-
- Inchi: 1S/C15H24O2/c1-5-9(2)15(17-11(4)16)14-10(3)12-6-7-13(14)8-12/h6-7,9-10,12-15H,5,8H2,1-4H3
- InChI Key: HKHUUNBSCMQVGO-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C(C)CC)C1C(C)C2C=CC1C2
Computed Properties
- Exact Mass: 236.178
- Monoisotopic Mass: 236.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4
Experimental Properties
- Density: 0.982
- Boiling Point: 290.3°Cat760mmHg
- Flash Point: 95.4°C
- Refractive Index: 1.483
Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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